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Compound of Interest

Compound Name: Olsalazine Dimethyl Ester-13C12

Cat. No.: B15599952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Olsalazine, a prodrug of mesalamine (5-aminosalicylic acid or 5-ASA), is an anti-inflammatory

agent primarily used in the treatment of inflammatory bowel disease (IBD), particularly

ulcerative colitis.[1] Its unique structure, consisting of two mesalamine molecules linked by an

azo bond, allows for targeted delivery to the colon. There, bacterial azoreductases cleave the

bond, releasing the active therapeutic agent, mesalamine, locally at the site of inflammation.[1]

The use of stable isotope-labeled internal standards, such as Olsalazine-13C12, is crucial for

accurate quantification of the parent drug in biological matrices by correcting for variability in

sample preparation and analysis.

These application notes provide detailed protocols for the sample preparation of tissues

containing Olsalazine and its stable isotope-labeled counterpart for subsequent analysis,

typically by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Metabolic Pathway of Olsalazine
Olsalazine is specifically designed for colonic delivery. After oral administration, it passes

largely unabsorbed through the upper gastrointestinal tract.[2] In the colon, gut microbiota

metabolize Olsalazine into two molecules of the active drug, mesalamine (5-ASA).[1]

Mesalamine itself can be further metabolized, primarily through acetylation, to N-acetyl-5-

aminosalicylic acid (Ac-5-ASA).[1]
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3. Extraction & Cleanup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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